Cas no 1854557-50-8 (Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate)

• Product Name: Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate
• CAS No: 1854557-50-8
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 6073168
• PubChem ID: 165506090
• Update Time: 2025-06-07

Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1854557-50-8
• methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate
• EN300-1286721
• Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate

• Inchi： 1S/C7H11N3O2S/c1-4-7(13-10-9-4)5(8)3-6(11)12-2/h5H,3,8H2,1-2H3
• InChI Key： IYXAGRXGZZDLOC-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Additional information on Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate

Research Briefing on Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate (CAS: 1854557-50-8)

Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate (CAS: 1854557-50-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole moiety, has been explored for its potential applications in drug discovery and development, particularly in the synthesis of novel bioactive molecules. Recent studies have highlighted its role as a key intermediate in the construction of heterocyclic compounds with promising pharmacological properties.

Recent research has focused on the synthetic utility of Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate in the development of small-molecule inhibitors targeting various disease pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its application in the synthesis of thiadiazole-containing analogs with potent inhibitory activity against bacterial enzymes. The compound's structural features, including the amino and ester functional groups, make it a versatile building block for the design of new therapeutic agents.

In addition to its synthetic applications, Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate has been investigated for its potential as a scaffold in fragment-based drug discovery. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in the development of fragments that bind to protein targets involved in inflammatory diseases. The study utilized NMR spectroscopy and X-ray crystallography to elucidate the binding modes of these fragments, providing valuable insights for further optimization.

Another area of interest is the compound's role in the synthesis of agrochemicals. A 2023 study in Pest Management Science explored its derivatives as potential fungicides, demonstrating significant activity against plant pathogens. The thiadiazole ring, in particular, was found to enhance the stability and bioavailability of these derivatives, making them attractive candidates for further development.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate. Recent advancements in flow chemistry and catalytic methods, as reported in Organic Process Research & Development (2024), have addressed some of these challenges by improving yield and reducing waste. These innovations are expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, Methyl 3-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanoate (CAS: 1854557-50-8) represents a valuable tool in the toolkit of medicinal chemists and researchers. Its versatility, combined with recent advancements in synthetic methodologies, positions it as a key player in the discovery of new drugs and agrochemicals. Future research is likely to explore its applications in additional therapeutic areas, further expanding its impact on the field.